Cas no 1240526-17-3 (2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride)

• Product Name: 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride
• CAS No: 1240526-17-3
• MW: 265.51g/mol
• CID: 4579812
• Update Time: 2025-10-31

2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride

Computed Properties

• Exact Mass: 263.947
• Monoisotopic Mass: 263.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride

2-Amino-2-(5-Bromo-2-Fluorophenyl)Acetonitrile Hydrochloride: A Comprehensive Overview

CAS No. 1240526-17-3, commonly referred to as 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position and a fluorine atom at the 2-position of the phenyl ring, along with an amino group and an acetonitrile moiety. These structural features make it a versatile molecule with potential applications in drug design and chemical synthesis.

The synthesis of 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale production.

In terms of pharmacological applications, 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride has shown promising activity in preclinical studies targeting various diseases. Its ability to modulate specific cellular pathways makes it a candidate for anti-cancer drug development. Recent research has highlighted its potential as an inhibitor of certain kinases involved in tumor growth and metastasis. Additionally, studies have demonstrated its efficacy in reducing inflammation in animal models, suggesting its potential application in treating autoimmune disorders.

The structural versatility of this compound also extends to its use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its application as a ligand in coordination chemistry. Recent findings indicate that it can serve as a building block for constructing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

From an environmental perspective, the degradation pathways of 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in the environment. This information is crucial for regulatory agencies evaluating its safety for industrial use.

In conclusion, CAS No. 1240526-17-3, or 2-amino-2-(5-bromo-2-fluorophenyl)acetonitrile hydrochloride, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.